Cas no 2228466-70-2 (tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate
• CAS No: 2228466-70-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6029818
• PubChem ID: 165880990
• Update Time: 2025-06-08

tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate
• EN300-1871192
• 2228466-70-2

• Inchi： 1S/C12H23NO3/c1-7-8-12(5,9-14)13(6)10(15)16-11(2,3)4/h9H,7-8H2,1-6H3
• InChI Key： OXXVFTWYLSVUDL-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate

Introduction to tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate (CAS No. 2228466-70-2)

tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate, also known by its CAS number 2228466-70-2, is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a methyl-substituted ketone moiety. These structural elements contribute to its stability and reactivity, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate can be represented as follows: C₁₃H₂₅NO₃. The tert-butyl carbamate group (t-Boc) is a widely used protecting group in peptide synthesis and organic chemistry due to its ease of removal under mild acidic conditions. The presence of this group in the molecule provides a convenient handle for functionalization and derivatization, allowing for the synthesis of complex molecules with high stereochemical control.

The methyl-substituted ketone moiety in tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate is another key feature that contributes to its utility. Ketones are versatile functional groups that can undergo a wide range of reactions, including nucleophilic addition, enolate formation, and aldol condensation. These reactions are fundamental to the synthesis of natural products, pharmaceuticals, and other bioactive compounds.

In recent years, there has been growing interest in the use of tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate as a building block for the synthesis of novel therapeutic agents. For example, researchers have explored its potential in the development of inhibitors for various enzymes involved in disease pathways. One notable application is in the synthesis of inhibitors for histone deacetylases (HDACs), which are important targets in cancer therapy. HDAC inhibitors have shown promise in clinical trials for their ability to modulate gene expression and induce apoptosis in cancer cells.

Beyond its applications in medicinal chemistry, tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate has also found use in the synthesis of agrochemicals and materials science. In agrochemistry, it can serve as an intermediate for the production of pesticides and herbicides with improved efficacy and reduced environmental impact. In materials science, the compound's reactivity and functional groups make it suitable for the preparation of polymers and other advanced materials with tailored properties.

The synthetic route to tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate typically involves several steps, including the formation of the tert-butyl carbamate group from an amine precursor and the introduction of the methyl-substituted ketone moiety through a series of functional group transformations. Recent advancements in catalytic methods have simplified these synthetic processes, making them more efficient and environmentally friendly. For instance, transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivities in the synthesis of this compound.

The physical properties of tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation. Its solubility in common organic solvents makes it easy to handle in various synthetic protocols.

In conclusion, tert-butyl N-methyl-N-(2-methyl-1-oxopentan-2-yl)carbamate (CAS No. 2228466-70-2) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, agrochemistry, and materials science. Its unique structural features and reactivity make it an essential building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and synthetic methods for this versatile compound, further highlighting its importance in modern chemistry.